Cas no 141195-77-9 (Cefovecin Sodium)
Cefovecin Sodium Chemical and Physical Properties
Names and Identifiers
-
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)-
- sodium (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyimino-acetyl] amino]-8-oxo-3-[(2S)-oxolan-2-yl]-5-thia-1-azabicyclo[4.2
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(metho...
- 5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[
- CEFOVECIN SODIUM
- sodium (6R,7R)-7-[[2-(2-amino-1,3-thiazol-4-yl)-2-methoxyimino-acetyl] amino]-8-oxo-3-[(2S)-oxolan-2-yl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene- 2-carboxylate
- CEFOBID IN PLASTIC CONTAINER
- cefoperazone monosodium
- CEFOPERAZONE SODIUM
- cefoperazone-Na
- cephoperazone sodium
- Sodium cefoperazone
- sodium cefovecin
- T-1551
- Tomabef
- 5-Thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylic acid, 7-(((2amino-4-thiazolyl)(methoxyimino)acetyl)amino)-8-oxo-3-(tetrahydro-2-furanyl)-, monosodium salt, (6R-(3(S*),6alpha,7beta(Z)))-
- UK-287074-02
- Cefovecin sodium salt
- CEFOVECIN SODIUM (MART.)
- UK 287074-02
- D01681
- Sodium (6R,7R)-7-[[(2Z)-(2-aminothiazol-4-yl)(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydrofuran-2-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-8-OXO-3-(TETRAHYDRO-2-FURANYL)-, MONOSODIUM SALT, (6R-(3(S*),6alpha,7beta(Z)))-
- CEFOVECIN SODIUM SALT [MI]
- Cefovecin sodium (JAN/USAN)
- DL8Q24959P
- CEFOVECIN SODIUM [MART.]
- UK-287,074-02
- (6R,7R)-7-[[(2Z)-2-(2-aminothiazol-4-yl)-2-methoxyimino-acetyl]amino]-8-oxo-3-[(2S)-tetrahydrofuran-2-yl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- Monosodium (6R,7R)-7-((2Z)-(2-aminothiazol-4-yl)-2-methoxyiminoacetylamino)-8-oxo-3-((2S)-tetrahydrofuran-2-yl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
- DTXCID301474825
- SCHEMBL8331616
- CEFOVECIN SODIUM [GREEN BOOK]
- Sodium (6R,7R)-7-((Z)-2-(2-aminothiazol-4-yl)-2-(methoxyimino)acetamido)-8-oxo-3-((S)-tetrahydrofuran-2-yl)-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- UNII-DL8Q24959P
- Convenia
- C13142
- Sodium (6R,7R)-7-(((2Z)-(2-aminothiazol-4-yl)(methoxyimino)acetyl)amino)-8-oxo-3-((2S)-tetrahydrofuran-2-yl)-5-thia-1-azabicyclo(4.2.0)oct-2-ene-2-carboxylate
- 5-THIA-1-AZABICYCLO(4.2.0)OCT-2-ENE-2-CARBOXYLIC ACID, 7-(((2-AMINO-4-THIAZOLYL)(METHOXYIMINO)ACETYL)AMINO)-8-OXO-3-(TETRAHYDRO-2-FURANYL)-, MONOSODIUM SALT, (6R-(3(S*),6.ALPHA.,7.BETA.(Z)))-
- 141195-77-9
- Cefovecin natrium
- sodium;(6R,7R)-7-[[(2Z)-2-(2-amino-1,3-thiazol-4-yl)-2-methoxyiminoacetyl]amino]-8-oxo-3-[(2S)-oxolan-2-yl]-5-thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylate
- CHEBI:31375
- Cefovecin sodium [USAN]
- DTXSID701016633
- CEFOVECIN SODIUM [JAN]
- Cefovecin Sodium
-
- Inchi: 1S/C17H19N5O6S2.Na/c1-27-21-10(8-6-30-17(18)19-8)13(23)20-11-14(24)22-12(16(25)26)7(5-29-15(11)22)9-3-2-4-28-9;/h6,9,11,15H,2-5H2,1H3,(H2,18,19)(H,20,23)(H,25,26);/q;+1/p-1/b21-10-;/t9-,11+,15+;/m0./s1
- InChI Key: QRIBXVGHDLFNNE-VQWMGBAQSA-M
- SMILES: S1CC(=C(C(=O)[O-])N2C([C@H]([C@@H]12)NC(/C(/C1=CSC(N)=N1)=N\OC)=O)=O)[C@@H]1CCCO1.[Na+]
Computed Properties
- Exact Mass: 475.06000
- Monoisotopic Mass: 475.06
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 11
- Heavy Atom Count: 31
- Rotatable Bond Count: 6
- Complexity: 827
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 3
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 213A^2
Experimental Properties
- Color/Form: Not available
- Density: Not available
- Melting Point: Nota available
- Boiling Point: Not available
- Flash Point: Not available
- PSA: 212.81000
- LogP: -0.43130
- Vapor Pressure: Not available
Cefovecin Sodium Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
Cefovecin Sodium Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C243170-10mg |
Cefovecin Sodium |
141195-77-9 | 10mg |
$ 18908.00 | 2023-04-18 | ||
| TRC | C243170-25mg |
Cefovecin Sodium |
141195-77-9 | 25mg |
$ 23000.00 | 2023-09-08 | ||
| A2B Chem LLC | AD54088-50mg |
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)- |
141195-77-9 | 95% | 50mg |
$1098.00 | 2024-01-04 | |
| A2B Chem LLC | AD54088-100mg |
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)- |
141195-77-9 | 98% | 100mg |
$302.00 | 2024-04-20 | |
| A2B Chem LLC | AD54088-250mg |
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)- |
141195-77-9 | 98% | 250mg |
$427.00 | 2024-04-20 | |
| A2B Chem LLC | AD54088-1g |
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)- |
141195-77-9 | 98% | 1g |
$844.00 | 2024-04-20 | |
| A2B Chem LLC | AD54088-5g |
5-Thia-1-azabicyclo[4.2.0]oct-2-ene-2-carboxylicacid,7-[[(2Z)-2-(2-amino-4-thiazolyl)-2-(methoxyimino)acetyl]amino]-8-oxo-3-[(2S)-tetrahydro-2-furanyl]-,sodium salt (1:1), (6R,7R)- |
141195-77-9 | 98% | 5g |
$3969.00 | 2024-04-20 |
Cefovecin Sodium Related Literature
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
Additional information on Cefovecin Sodium
Latest Research on Cefovecin Sodium (CAS: 141195-77-9): Advances and Applications in Veterinary Medicine
Cefovecin Sodium (CAS: 141195-77-9) is a third-generation cephalosporin antibiotic specifically developed for veterinary use. Its unique pharmacokinetic properties, including prolonged half-life and sustained therapeutic concentrations, make it a valuable tool in the treatment of bacterial infections in companion animals. Recent studies have focused on optimizing its clinical applications, understanding resistance mechanisms, and exploring novel formulations to enhance efficacy.
A 2023 study published in the Journal of Veterinary Pharmacology and Therapeutics investigated the pharmacokinetics of Cefovecin Sodium in cats with renal impairment. The research demonstrated that while the drug's clearance was reduced in cats with compromised kidney function, the extended half-life allowed for maintained therapeutic levels without the need for dosage adjustment. This finding is critical for veterinarians managing feline patients with chronic kidney disease, a common condition in older cats.
Another significant advancement comes from research on antimicrobial resistance patterns. A multi-center study conducted across European veterinary clinics (2024) analyzed the susceptibility of Staphylococcus pseudintermedius isolates to Cefovecin Sodium. The results showed a sustained high susceptibility rate of 92.4%, suggesting that judicious use protocols have been effective in preserving the drug's efficacy against this common canine pathogen.
Innovative delivery systems for Cefovecin Sodium are also under investigation. Researchers at the University of California-Davis recently developed a biodegradable polymer-based implant that could provide controlled release of the antibiotic over 14 days. This technology, currently in preclinical trials, may revolutionize post-surgical infection prophylaxis in veterinary medicine by eliminating the need for repeated injections.
From a chemical perspective, recent analytical studies have refined the characterization of Cefovecin Sodium's stability profile. High-performance liquid chromatography (HPLC) methods have been optimized to detect degradation products, ensuring product quality throughout its shelf life. These analytical advancements support the growing use of the drug in varied climatic conditions where temperature fluctuations might otherwise affect stability.
Looking forward, the research community is exploring the potential of Cefovecin Sodium in combination therapies. Preliminary in vitro studies suggest synergistic effects when combined with certain fluoroquinolones against multidrug-resistant Pseudomonas aeruginosa isolates from canine otitis cases. Such combination approaches may extend the clinical utility of this important veterinary antibiotic in the face of rising antimicrobial resistance challenges.
141195-77-9 (Cefovecin Sodium) Related Products
- 80210-62-4(Cefpodoxime Acid)
- 63527-52-6(Cefotaxime)
- 234096-34-5(Cefovecin)
- 66340-28-1(desacetylcefotaxime)
- 946573-41-7(Cefdinir Lactone)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)